Cas no 854432-06-7 (4-bromo-3,3-dimethylbutanoic acid)

• Product Name: 4-bromo-3,3-dimethylbutanoic acid
• CAS No: 854432-06-7
• Molecular Formula: C₆H₁₁BrO₂
• Molecular Weight: 195.054341554642
• CID: 4660556
• PubChem ID: 54149448

4-bromo-3,3-dimethylbutanoic acid Properties

Names and Identifiers

• 4-bromo-3,3-dimethylbutanoic Acid
• Butanoic acid, 3-(bromomethyl)-3-methyl-

• InChIKey： OGSIWPPNFLFXOH-UHFFFAOYSA-N
• Inchi： 1S/C6H11BrO2/c1-6(2,4-7)3-5(8)9/h3-4H2,1-2H3,(H,8,9)
• SMILES： C(O)(=O)CC(CBr)(C)C

Computed Properties

• Exact Mass: 193.99424g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 193.99424g/mol
• Heavy Atom Count: 9
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids